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Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382 Get Quote

Discrepancy in Request Identified
It has come to our attention that the provided topic, "maximum flow rate and pressure settings

for MRV03-068," does not align with the requested content type and audience. The MRV03-
068 is a modular relief valve, a component used in hydraulic systems.[1][2][3] The requested

in-depth technical guide or whitepaper for researchers, scientists, and drug development

professionals, including experimental protocols and signaling pathways, is not applicable to this

type of mechanical device.

Therefore, we are unable to provide a response that fulfills all the "Core Requirements" of the

original request, such as detailed experimental methodologies and diagrams of signaling

pathways.

However, we can provide the technical specifications for the MRV03-068 modular relief valve

based on available data sheets, which may be of use.

Technical Specifications of the MRV03 Modular
Relief Valve
The MRV-03 series are relief modular valves designed to limit the pressure in a hydraulic

circuit.[1][2][3] They are sandwich plate designed valves that can be stacked with other

components to create a compact hydraulic system.[2][4][5]
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Specification Value

Maximum Flow Rate 80 l/min (21.2 GPM)[1][4][5]

Maximum Working Pressure
Up to 320 Bar (4570 PSI)[4][5] or 315 Bar (4500

psi)[1] depending on the specific model.

Pressure Adjusting Range

Multiple ranges available, including: 735 Bar,

770 Bar, 7140 Bar, and 7210 Bar.[4][5] Other

sources indicate ranges from 100 - 500 PSI up

to 100 - 4500 PSI.[2]

Nominal Valve Size NG 10, CETOP 5, ISO 4401-05[5]

Hydraulic Fluid ISO VG32, 46, 68[1][4]

Operating Temperature -15°C to 70°C (-5°F to 158°F)[1]

Fluid Cleanliness ISO4406 21/19/16, NAS1638 Class 10[1][6]

Functional Description

The MRV-03 series valves are two-stage, balanced piston relief valves.[2] They function by

limiting the pressure in different ports (P, A, or B) of a hydraulic circuit to a predetermined

maximum.[1][2] These valves are available with different control port options (P, W, A, B) and

pressure adjustment can be made via a hex screw or a knob.[1]

We recommend reviewing the specific datasheets from the manufacturer for the exact model of

the MRV03-068 you are using to ensure you have the precise specifications for your

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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